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For Researchers, Scientists, and Drug Development Professionals

Introduction

SRAB880 is a selective, non-peptide antagonist of the somatostatin receptor subtype 1 (sst(1)).
[1] Its high affinity for sst(1) receptors in various species, including rats, mice, monkeys, and
humans, makes it a valuable tool for investigating the physiological and pathological roles of
this receptor.[1] Preclinical animal studies are essential for characterizing the in vivo efficacy,
safety, and pharmacokinetic profile of compounds like SRA880.[2][3][4] These notes provide
detailed protocols for the administration of SRA880 in animal models, offering guidance on
various routes of administration and experimental design.

Somatostatin receptors are known to be involved in various cellular signaling pathways,
primarily through G-protein coupling, leading to the inhibition of adenylate cyclase and
modulation of mitogen-activated protein kinase (MAPK) pathways.[5] Understanding the in vivo
effects of an sst(1) antagonist like SRA880 is crucial for elucidating the therapeutic potential of
targeting this pathway.

Data Presentation: Pharmacokinetic Parameters

Quantitative data from pharmacokinetic studies should be systematically recorded to allow for
clear comparison and interpretation. The following table provides a template for summarizing
key pharmacokinetic parameters of SRA880 following administration via different routes.
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Signaling Pathway of Somatostatin Receptor 1

(sst(1))

The binding of somatostatin (or an antagonist like SRA880) to the sst(1) receptor initiates a

cascade of intracellular events. The diagram below illustrates the canonical signaling pathway

associated with sst(1) receptor activation. SRA880, as a competitive antagonist, would block

these downstream effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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